Cas no 111-39-7 (N-(n-Propyl)ethylenediamine)

N-(n-Propyl)ethylenediamine structure
N-(n-Propyl)ethylenediamine structure
Product Name:N-(n-Propyl)ethylenediamine
CAS No:111-39-7
MF:C5H14N2
MW:102.178061008453
MDL:MFCD00008172
CID:81906
PubChem ID:66073
Update Time:2025-04-18

N-(n-Propyl)ethylenediamine Chemical and Physical Properties

Names and Identifiers

    • N-(n-Propyl)ethylenediamine
    • 2-(n-Propylamino)ethylamine
    • N'-propylethane-1,2-diamine
    • N-Propylethylenediamine
    • 2-PROPYLAMINOETHYLAMINE
    • Propyl(2-aminoethyl)amine
    • N-Propylethane-1,2-diamine
    • N-Propyl-1,2-ethanediamine
    • Ethylenediamine, N-propyl-
    • N1-propylethane-1,2-diaMine
    • N-Propylethylenediamine,99%
    • 111-39-7
    • J-002572
    • 2-n-PROPYLAMINOETHYLAMINE
    • propylethylenediamine
    • UNII-27PM61K8YH
    • N-Propylethylenediamine, >=97%
    • FT-0629309
    • SCHEMBL254034
    • EINECS 203-864-9
    • AS-18925
    • (2-aminoethyl)(propyl)amine
    • DTXSID5059400
    • 1-propylethylenediamine
    • E0777
    • N-n-Propylethylenediamine
    • 27PM61K8YH
    • GEO-02167
    • AKOS005257657
    • 1,2-Ethanediamine, N-propyl-
    • 3-(Ethylenediamino)propyl Silica Gel
    • EN300-95070
    • A909282
    • propyl ethylenediamine
    • 1,2-Ethanediamine, N1-propyl-
    • NSC 166324
    • 3-(2-Aminoethylamino)propyl Silica Gel
    • NSC-166324
    • MFCD00008172
    • NSC166324
    • n1-propyl-1,2-ethanediamine
    • NS00041411
    • ethane, 1-amino-2-propylamino-
    • G77308
    • 3-[(2-aminoethyl)amino]propyl
    • DB-040970
    • DTXSID901349157
    • 82356-91-0
    • MDL： MFCD00008172
    • Inchi： 1S/C5H14N2/c1-2-4-7-5-3-6/h7H,2-6H2,1H3
    • InChI Key： CFNHVUGPXZUTRR-UHFFFAOYSA-N
    • SMILES： N(CCN)CCC
    • BRN： 1697232

Computed Properties

  • Exact Mass: 102.11600
  • Monoisotopic Mass: 102.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 4
  • Complexity: 29.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.3
  • Topological Polar Surface Area: 38A^2

Experimental Properties

  • Density: 0.829 g/mL at 25 °C(lit.)
  • Melting Point: -30.89°C (estimate)
  • Boiling Point: 147-150 °C(lit.)
  • Flash Point: Fahrenheit: 113 ° f
    Celsius: 45 ° c
  • Refractive Index: n20/D 1.441(lit.)
  • PSA: 38.05000
  • LogP: 1.03590
  • Sensitiveness: Air Sensitive
  • Vapor Pressure: 3.4±0.3 mmHg at 25°C

N-(n-Propyl)ethylenediamine Security Information

  • Symbol: GHS02 GHS07
  • Signal Word：Warning
  • Hazard Statement： H226-H315-H335
  • Warning Statement： P261
  • Hazardous Material transportation number：UN 2734 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： 10-37/38
  • Safety Instruction： S26-S36/37/39-S45
  • Hazardous Material Identification： Xi C F
  • Safety Term：S26;S36/37/39;S45
  • Packing Group：II
  • Risk Phrases：R10; R34
  • Packing Group：II
  • HazardClass：8 (3)
  • PackingGroup：II
  • TSCA：T
  • Storage Condition：Store at room temperature

N-(n-Propyl)ethylenediamine Customs Data

  • HS CODE：2921290000
  • Customs Data：

    China Customs Code:

    2921290000

    Overview:

    2921290000. Other acyclic polyamines and their derivatives and their salts. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2921290000 other acyclic polyamines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

N-(n-Propyl)ethylenediamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
P836853-1g
N-(N-Propyl)ethylenediamine
 111-39-7
1g
 $ 50.00 2022-06-03
TRC
P836853-5g
N-(N-Propyl)ethylenediamine
 111-39-7
5g
 $ 135.00 2022-06-03
TRC
P836853-10g
N-(N-Propyl)ethylenediamine
 111-39-7
10g
 $ 210.00 2022-06-03
abcr
AB177738-5 g
N-(n-Propyl)ethylenediamine, 97%; .
 111-39-7 97%
5 g
 €126.60 2023-07-20
abcr
AB177738-25 g
N-(n-Propyl)ethylenediamine, 97%; .
 111-39-7 97%
25 g
 €402.00 2023-07-20
abcr
AB177738-100 g
N-(n-Propyl)ethylenediamine, 97%; .
 111-39-7 97%
100 g
 €1,294.60 2023-07-20
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
N871872-5ml
N-Propylethylenediamine
 111-39-7 ≥97%
5ml
 996.00 2021-05-17
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
308145-5G
N-(n-Propyl)ethylenediamine
 111-39-7
5g
 ¥860.47 2023-12-08
eNovation Chemicals LLC
D769562-25g
N-(N-PROPYL)ETHYLENEDIAMINE
 111-39-7 97%
25g
 $455 2024-06-07
eNovation Chemicals LLC
D769562-100g
N-(N-PROPYL)ETHYLENEDIAMINE
 111-39-7 97%
100g
 $575 2023-05-17

N-(n-Propyl)ethylenediamine Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:111-39-7)N-(n-Propyl)ethylenediamine
Order Number:A909282
Stock Status:in Stock
Quantity:100g/25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:34
Price ($):753.0/234.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:111-39-7)N-(n-Propyl)ethylenediamine
A909282
Purity:99%/99%
Quantity:100g/25g
Price ($):753.0/234.0
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